Cas no 6722-00-5 (Bishomoretinoic acid)
Bishomoretinoic acid structure
Product Name:Bishomoretinoic acid
CAS No:6722-00-5
MF:C22H30O2
MW:326.472406864166
CID:388109
Update Time:2023-08-03
Bishomoretinoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4,6,8,10-Undecapentaenoic acid,5,9-dimethyl-11-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,6E,8E,10E)-
- 9ZG6H07U1D
- Bishomoretinoic acid
- 14'-Apo-beta,psi-carotenoic acid
-
- Inchi: 1S/C22H30O2/c1-17(11-7-13-21(23)24)9-6-10-18(2)14-15-20-19(3)12-8-16-22(20,4)5/h6-7,9-11,13-15H,8,12,16H2,1-5H3,(H,23,24)/b9-6+,13-7+,15-14+,17-11+,18-10+
- InChI Key: CWAIPBKZSWRXCS-SNVHKSNESA-N
- SMILES: OC(/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 635
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3
Bishomoretinoic acid Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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